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Compound of Interest

Compound Name: 4-Nitrophenylacetic acid

Cat. No.: B359581 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of 4-Nitrophenylacetic acid, ensuring the well-being of laboratory

personnel and the integrity of your research.

Operational Plan for Handling 4-Nitrophenylacetic
Acid
This step-by-step guide outlines the procedures for the safe handling and disposal of 4-
Nitrophenylacetic acid.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle 4-Nitrophenylacetic acid in a well-ventilated area.[1][2] Use a

chemical fume hood to minimize inhalation of dust.

Eye and Face Protection: Wear chemical safety goggles that meet European standard EN

166 or NIOSH-approved standards.[3][4] A face shield may be necessary for splash

protection.

Hand Protection: Use protective gloves, such as nitrile rubber, that have been inspected for

integrity before use.[4]
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Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure,

including a lab coat and closed-toe shoes.[2][3]

2. Handling Procedures

Avoid contact with skin, eyes, and clothing.[1][3]

Do not breathe dust.[1][3]

Wash hands thoroughly after handling the compound.[1][3]

Do not eat, drink, or smoke in the handling area.[2]

Keep containers securely sealed when not in use.[2]

3. Storage

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

4. Spill Response

Minor Spills:

Wear appropriate PPE.

Use dry clean-up procedures to avoid generating dust.[2]

Sweep or vacuum up the spilled material and place it in a suitable, labeled container for

disposal.[1][2]

Wash the spill area with soap and water.[2]

Major Spills:
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Evacuate the area and alert emergency responders.[2]

Control personal contact by wearing appropriate protective clothing.[2]

Prevent the spillage from entering drains or water courses.[2]

5. First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][3] Seek medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][3] Seek medical attention if irritation occurs.[2]

Inhalation: Remove to fresh air.[1][3] If not breathing, give artificial respiration.[1][3] Seek

medical attention.[1][3]

Ingestion: Clean mouth with water and seek medical attention.[1][3] Do not induce vomiting.

[6]

6. Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][3]

Do not let the chemical enter the environment.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for 4-Nitrophenylacetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-232929.pdf
https://datasheets.scbt.com/sc-232929.pdf
https://datasheets.scbt.com/sc-232929.pdf
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://datasheets.scbt.com/sc-232929.pdf
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.physics.purdue.edu/primelab/safety/HCP-2012-update/MSDS/nitric_acid_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC128760500&productDescription=4-NITROPHENYLACETIC+ACID+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b359581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b359581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C8H7NO4

Molecular Weight 181.15 g/mol [7][8]

Melting Point 152 - 153 °C / 305.6 - 307.4 °F[1]

Appearance Light yellow powder solid[1][3]

Odor Odorless[1][3]

Solubility Water soluble[3]

Experimental Protocols
This document does not cite specific experiments. For detailed methodologies of experiments

involving 4-Nitrophenylacetic acid, please refer to the specific scientific literature and

established laboratory protocols relevant to your research.

Safe Handling Workflow
The diagram below illustrates the logical workflow for the safe handling and disposal of 4-
Nitrophenylacetic acid.
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Start: Obtain 4-Nitrophenylacetic acid
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Click to download full resolution via product page

Safe Handling and Disposal Workflow for 4-Nitrophenylacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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